Cas no 449811-28-3 (Ethyl 6-chloro-4-(methylamino)nicotinate)

• Product Name: Ethyl 6-chloro-4-(methylamino)nicotinate
• CAS No: 449811-28-3
• MF: C₉H₁₁ClN₂O₂
• MW: 214.648841142654
• MDL: MFCD11656301
• CID: 323904
• PubChem ID: 20627001
• Update Time: 2025-04-19

Ethyl 6-chloro-4-(methylamino)nicotinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-chloro-4-(methylamino)nicotinate
• 3-Pyridinecarboxylic acid, 6-chloro-4-(methylamino)-, ethyl ester
• 6-chloro-4-(methylamino)-3-Pyridinecarboxylic acid ethyl ester
• ETHYL 6-CHLORO-4-(METHYLAMINO)PYRIDINE-3-CARBOXYLATE
• Methyl 6-chloro-4-(methylamino)-pyridine-3-carboxylate
• 6-Chloro-4-methylamino-nicotinic acid ethyl ester
• FT-0682723
• AT15829
• DTXSID40609172
• DEAFVBVKIMXSND-UHFFFAOYSA-N
• J-521187
• KE-0701
• MFCD11656301
• Ethyl6-chloro-4-(methylamino)nicotinate
• SCHEMBL502657
• A872437
• 6-Chloro-4-(methylamino)-pyridine-3-carboxylic acid ethyl ester
• 449811-28-3
• 6-Chloro-4-methylaminonicotinic acid ethyl ester
• CS-0332155
• AKOS015850134
• DB-070612

• MDL： MFCD11656301
• Inchi： 1S/C9H11ClN2O2/c1-3-14-9(13)6-5-12-8(10)4-7(6)11-2/h4-5H,3H2,1-2H3,(H,11,12)
• InChI Key： DEAFVBVKIMXSND-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C=N1)C(=O)OCC)NC

Computed Properties

• Exact Mass: 214.05100
• Monoisotopic Mass: 214.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 51.2Ų

Experimental Properties

• PSA: 51.22000
• LogP: 2.02640

Ethyl 6-chloro-4-(methylamino)nicotinate Security Information

• HazardClass：IRRITANT